Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-[[(S)-2-(formylamino)-4-(methyl-d3)-pentanoyl]oxy]hexadecanoate

• IUPAC Name: benzyl (2S,3S,5S)-2-hexyl-3-phenylmethoxy-5-[(2S)-5,5,5-trideuterio-2-formamido-4-methylpentanoyl]oxyhexadecanoate
• InChI: InChI=1S/C43H67NO6/c1-5-7-9-11-12-13-14-15-22-28-38(50-43(47)40(44-34-45)30-35(3)4)31-41(48-32-36-24-18-16-19-25-36)39(29-23-10-8-6-2)42(46)49-33-37-26-20-17-21-27-37/h16-21,24-27,34-35,38-41H,5-15,22-23,28-33H2,1-4H3,(H,44,45)/t38-,39-,40-,41-/m0/s1/i3D3/t35?,38-,39-,40-,41-
• InChI Key: HMNGAQOBCXEHEF-HJHBOIMBSA-N
• Canonical SMILES: CCCCCCCCCCCC(CC(C(CCCCCC)C(=O)OCC1=CC=CC=C1)OCC2=CC=CC=C2)OC(=O)C(CC(C)C)NC=O
• Isomeric SMILES: [2H]C([2H])([2H])C(C)C[C@@H](C(=O)O[C@@H](CCCCCCCCCCC)C[C@@H]([C@H](CCCCCC)C(=O)OCC1=CC=CC=C1)OCC2=CC=CC=C2)NC=O
• Molecular Formula: C43H67NO6
• DSSTOX Substance ID: DTXSID20675678
• Molecular Weight: 697.0 g/mol
• CAS No.: 1356931-00-4

Description

Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-[[(S)-2-(formylamino)-4-(methyl-d3)-pentanoyl]oxy]hexadecanoate, also known as this compound, is a useful research compound. Its molecular formula is C43H67NO6 and its molecular weight is 697.028. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Bioactive Precursor Applications

Methyl-2-formyl benzoate , a bioactive precursor with various pharmacological activities, highlights the importance of complex organic compounds in synthesizing bioactive molecules. Its versatility in organic synthesis underlines the potential applications of complex organic compounds, including the target compound, in developing new pharmaceuticals (Farooq & Ngaini, 2019) $source$source.

Environmental Contaminant Studies

Research on parabens , which share a commonality with complex benzyloxy compounds in terms of the benzyl group's role, underscores the environmental impact of synthetic organic compounds. Studies tracking their fate and behavior in aquatic environments provide insights into the ecological considerations relevant to similar complex compounds (Haman et al., 2015) $source$source.

Antioxidant and Antimicrobial Applications

Research into chromones and their derivatives, known for their antioxidant properties, illustrates how structural components of complex organic compounds can contribute to significant biological activities. This is particularly relevant in the context of developing compounds with potential health benefits (Yadav et al., 2014) $source$source.